Cas no 1261636-08-1 (8-(Difluoromethoxy)-5-hydroxyquinoline)

• Product Name: 8-(Difluoromethoxy)-5-hydroxyquinoline
• CAS No: 1261636-08-1
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4822511
• Update Time: 2025-10-30

8-(Difluoromethoxy)-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Difluoromethoxy)-5-hydroxyquinoline

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-8-4-3-7(14)6-2-1-5-13-9(6)8/h1-5,10,14H
• InChI Key： UCPYECYIIVXQIE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C2=CC=CN=C21)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 8-(Difluoromethoxy)-5-hydroxyquinoline

Professional Introduction to Compound with CAS No. 1261636-08-1 and Product Name: 8-(Difluoromethoxy)-5-hydroxyquinoline

The compound with the CAS number 1261636-08-1 and the product name 8-(Difluoromethoxy)-5-hydroxyquinoline represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, belonging to the quinoline family, has garnered considerable attention due to its unique structural and functional properties. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. The presence of a difluoromethoxy group in 8-(Difluoromethoxy)-5-hydroxyquinoline is particularly noteworthy, as it is known to improve the compound's pharmacokinetic profile. This modification not only enhances its solubility but also contributes to its stability under various physiological conditions.

The 5-hydroxy moiety in the structure further contributes to the compound's versatility. Hydroxyl groups are frequently involved in hydrogen bonding interactions, which can be crucial for binding to biological targets. This feature makes 8-(Difluoromethoxy)-5-hydroxyquinoline a promising candidate for developing drugs that interact with proteins or nucleic acids. The combination of these functional groups positions this compound as a potent tool for investigating various biological pathways.

Recent studies have highlighted the potential of quinoline derivatives in combating infectious diseases and cancer. The structural framework of quinolines allows for selective interactions with enzymes and receptors, making them effective against a wide range of pathogens. Moreover, the fluorine atoms in 8-(Difluoromethoxy)-5-hydroxyquinoline can enhance its ability to cross biological membranes, improving its efficacy as an anti-inflammatory or anticancer agent.

One of the most exciting applications of this compound is in the field of antiviral research. The unique chemical properties of 8-(Difluoromethoxy)-5-hydroxyquinoline make it an excellent candidate for inhibiting viral replication. By targeting specific viral enzymes or receptors, this compound could potentially offer a new line of defense against emerging viral threats. Preliminary laboratory experiments have shown promising results in reducing viral load in cell cultures, suggesting its potential as a lead compound for further development.

In addition to its antiviral properties, 8-(Difluoromethoxy)-5-hydroxyquinoline has shown promise in preclinical studies related to neurodegenerative diseases. Quinoline derivatives are known to interact with certain neurotransmitter systems, which could make them effective in treating conditions such as Alzheimer's disease or Parkinson's disease. The hydroxyl and difluoromethoxy groups may play critical roles in modulating these interactions, providing a mechanism for potential therapeutic benefits.

The synthesis of 8-(Difluoromethoxy)-5-hydroxyquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are essential in constructing the desired molecular framework. These synthetic strategies not only highlight the complexity of modern drug development but also underscore the importance of innovative chemical approaches.

The pharmacological profile of 8-(Difluoromethoxy)-5-hydroxyquinoline is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that this compound exhibits good oral bioavailability and rapid absorption after administration. Additionally, its metabolic stability ensures prolonged circulation within the body, allowing for sustained therapeutic effects. These characteristics make it an attractive candidate for clinical development.

Emerging research also suggests that 8-(Difluoromethoxy)-5-hydroxyquinoline may have applications beyond traditional pharmaceuticals. Its ability to modulate biological pathways could make it useful in agricultural science, particularly as a lead compound for developing novel pesticides or herbicides. By targeting specific enzymatic processes in pests, this compound could offer an environmentally friendly alternative to existing agrochemicals.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The case of 8-(Difluoromethoxy)-5-hydroxyquinoline exemplifies how structural modifications can lead to significant improvements in drug design. By leveraging cutting-edge synthetic techniques and computational methods, researchers can now predict and optimize molecular properties with unprecedented accuracy.

In conclusion, 8-(Difluoromethoxy)-5-hydroxyquinoline (CAS No. 1261636-08-1) represents a remarkable achievement in chemobiology and pharmaceutical research. Its unique structural features and versatile biological activities position it as a valuable tool for developing new treatments for infectious diseases, cancer, and neurodegenerative disorders. As research progresses, we can expect even more innovative applications for this compound and similar derivatives.